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Compound of Interest

Compound Name: 3,5-Diethynylbenzaldehyde

CAS No.: 153390-76-2

Cat. No.: B120106 Get Quote

Executive Safety Summary
Hazard Class: Reactive / Flammable Solid. Critical Risk:Explosive Metal Acetylides. The

presence of two terminal ethynyl groups (

) at the 3 and 5 positions makes this compound susceptible to forming shock-sensitive
explosive salts when in contact with Copper (Cu), Silver (Ag), or Mercury (Hg).

Immediate Directives:

NO metal spatulas (use Teflon or ceramic).

NO disposal down sink drains (risk of reacting with copper plumbing).

NO mixing with heavy metal waste streams.[1]

Chemical Profile & Risk Assessment
To handle this compound safely, one must understand the causality of its instability.
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Feature Chemical Structure Hazard Mechanism

Terminal Alkyne

Acidity & Complexation: The

terminal proton is weakly acidic

(

). It can react with transition

metals (Cu, Ag) to form metal

acetylides, which are highly

unstable and shock-sensitive

explosives.

Aldehyde

Autoxidation: Aldehydes can

oxidize in air to form carboxylic

acids. In aged samples, this

exotherm can initiate

polymerization of the alkyne

groups.

Conjugation Aromatic Ring

Energy Density: The

conjugated system stabilizes

the molecule enough for

handling but retains high

potential energy, leading to

vigorous combustion during

incineration.

Waste Stream Decision Matrix
This workflow dictates the logical path for disposal based on the physical state of the waste.
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3,5-Diethynylbenzaldehyde
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Liquid Waste
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Figure 1: Operational decision tree for segregating diethynylbenzaldehyde waste streams to

prevent accidental formation of explosive metal acetylides.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired chemicals, synthesis failures, or degraded solids.

Container Selection: Use High-Density Polyethylene (HDPE) wide-mouth jars or borosilicate

glass.

Constraint: Ensure the lid liner is Teflon or Polyethylene. Do not use lids with exposed

metal foil or pulp backings.

Transfer: Use a plastic or ceramic spatula.

Why: Scaping a metal spatula against a glass vial containing diethynyl residues can

generate enough friction to detonate trace metal acetylides if the sample was previously

contaminated (e.g., from a Sonogashira coupling using CuI).

Stabilization (Optional but Recommended): If the solid appears dry or crusty (potential

peroxide/polymer formation), wet it slightly with a high-boiling inert solvent like mineral oil or

heavy paraffin to desensitize it before sealing.

Labeling:

Primary: "Hazardous Waste - Flammable Solid."

Secondary: "Contains Terminal Alkynes - DO NOT MIX WITH METALS."

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors, HPLC waste, or rotary evaporator traps.

Segregation:

Strict Rule: Never pour this waste into a "General Organic Waste" drum that might contain

waste from other labs using transition metal catalysts (Palladium, Copper, Silver).

Self-Validating Step: Visually inspect the waste container. If you see a dark precipitate

forming upon addition, STOP. This could be a copper acetylide polymer.
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Solvent Compatibility:

Compatible: Acetone, Ethyl Acetate, Dichloromethane (if halogenated waste is permitted).

Incompatible: Strong bases (NaOH, KOH) which can deprotonate the alkyne, increasing

reactivity.

Quenching (Only for Synthesis Residues):

If the waste contains active Copper(I) Iodide (from synthesis), quench with an aqueous

solution of EDTA or Ammonium Hydroxide to chelate the copper before mixing with the

organic waste. This prevents the copper from reacting with the alkyne.

Protocol C: Contaminated Glassware
Applicability: Flasks, vials, and spatulas.

The "No-Drain" Rule: Never wash the initial residue down the sink. Standard laboratory

plumbing often uses copper or brass fittings. Accumulation of acetylides in P-traps is a

known explosion hazard.

Rinse Procedure:

Step 1: Rinse glassware 3x with Acetone.

Step 2: Collect all acetone rinsate into the "Liquid Waste" container (Protocol B).

Step 3: Only after visual cleanliness is achieved can the glassware be washed with soap

and water in the sink.

Emergency Contingencies
Spills (Solid)

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Nitrile gloves, safety goggles, fire-resistant lab coat.

Cleanup:
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Do not sweep (friction risk).

Cover the spill with wet sand or vermiculite to suppress dust.

Scoop using a plastic dustpan and place into a waste container.

Accidental Exposure
Skin: Wash with soap and water for 15 minutes. The compound is a skin irritant (aldehyde

function).

Eyes: Flush for 15 minutes. Aldehydes are lachrymators.

Regulatory Compliance Codes
When filling out waste tags for Environmental Health & Safety (EHS) or external contractors

(e.g., Veolia, Clean Harbors), use the following classifications:

Regulation Code Description

EPA RCRA D001

Ignitable Characteristic (Flash

point <60°C or flammable

solid).

EPA RCRA D003

Reactive Characteristic

(Potential for explosive

reaction).

EU Waste 16 05 06*

Laboratory chemicals

consisting of or containing

dangerous substances

including mixtures of laboratory

chemicals.

DOT UN 1325

Flammable Solid, Organic,

N.O.S. (3,5-

Diethynylbenzaldehyde).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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